Cas no 126274-94-0 (Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI))

Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI), is a substituted benzaldehyde derivative featuring a hydroxyl group and an isopropyl moiety at the 4- and 3-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its functional groups, which enable further derivatization or serve as intermediates in the preparation of more complex molecules. Its structure offers potential for applications in fragrance formulation, given the aromatic and hydroxyl substituents. The isopropyl group may enhance steric and electronic properties, influencing reactivity and solubility. Careful handling is advised due to the reactivity of the aldehyde and phenolic functionalities.

Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI) structure

126274-94-0 structure

Product Name:Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI)

CAS No:126274-94-0

MF:C₁₀H₁₂O₂

MW:164.201083183289

CID:897234

PubChem ID:23240003

Update Time:2025-06-07

Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI)
- 3-Isopropyl-4-carboxy-5-phenyl-isoxazol
- 3-Isopropyl-4-hydroxybenzaldehyde
- 3-isopropyl-5-phenyl-isoxazole-4-carboxylic acid
- 4-hydroxy-3-isopropylbenzaldehyde
- 4-hydroxy-3-propan-2-ylbenzaldehyde
- Inchi： 1S/C10H12O2/c1-7(2)9-5-8(6-11)3-4-10(9)12/h3-7,12H,1-2H3
- InChI Key： LOPMBMHNTAAHAN-UHFFFAOYSA-N
- SMILES： OC1C=CC(C=O)=CC=1C(C)C

Computed Properties

Exact Mass: 164.08400
Monoisotopic Mass: 164.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: nothing
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.30000
LogP: 2.32810

Benzaldehyde, 4-hydroxy-3-(1-methylethyl)- (9CI) Pricemore >>

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